Cas no 161874-92-6 (4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine)

4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine structure
161874-92-6 structure
Product Name:4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine
CAS No:161874-92-6
MF:C8H6ClN3
MW:179.606339931488
CID:109840
PubChem ID:13724317
Update Time:2025-04-18

4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-methyl-Pyrido[2,3-d]pyrimidine
    • 4-chloro-2-methylpyrido[2,3-d]pyrimidine
    • Pyrido[2,3-d]pyrimidine,4-chloro-2-methyl-
    • Pyrido[2,3-d]pyrimidine,4-chloro-2-methyl
    • DTXSID30547695
    • A936675
    • 161874-92-6
    • AKOS006308916
    • AMY15827
    • Pyrido[2,3-d]pyrimidine, 4-chloro-2-methyl-
    • SCHEMBL2259110
    • AT14197
    • Inchi: 1S/C8H6ClN3/c1-5-11-7(9)6-3-2-4-10-8(6)12-5/h2-4H,1H3
    • InChI Key: UFDVSGMJVMECEY-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC=NC2=NC(C)=N1

Computed Properties

  • Exact Mass: 179.02500
  • Monoisotopic Mass: 179.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.67000
  • LogP: 1.98660
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